6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one

• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C7H10N2OS/c1-3-5-4-6(10)9-7(8-5)11-2/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key: CFUPNMSQAHZBJB-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=CC(=O)N=C(N1)SC

Description

6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities.

Scientific Research Applications

6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one has been extensively studied for its potential applications in drug development. It has been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and antitumor properties. Several research studies have focused on the synthesis and evaluation of this compound and its derivatives as potential drug candidates.

Mechanism of Action

The exact mechanism of action of 6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins in the body, leading to the observed biological effects. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have reported that this compound exhibits various biochemical and physiological effects. For example, it has been found to inhibit the growth of several bacterial and fungal strains. It has also been reported to exhibit antiviral activity against certain viruses. In addition, the compound has been shown to possess anti-inflammatory and antitumor properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one is its diverse biological activity, which makes it a potential candidate for drug development. The compound is also relatively easy to synthesize, which makes it accessible for laboratory experiments. However, some limitations of this compound include its low solubility in water, which can make it difficult to administer, and its potential toxicity, which requires careful evaluation.

Future Directions

There are several future directions for research on 6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one. One area of focus could be the synthesis and evaluation of derivatives of this compound to improve its biological activity and reduce its toxicity. Another direction could be the investigation of the exact mechanism of action of the compound, which could lead to the discovery of new targets for drug development. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in vivo, which could pave the way for its use in clinical settings.
In conclusion, this compound is a promising compound with diverse biological activity and potential applications in drug development. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives for drug development.

Synthesis Methods

The synthesis of 6-ethyl-2-methylsulfanyl-1H-pyrimidin-4-one involves the reaction of 2-amino-4-methylthiopyrimidine with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then treated with hydrochloric acid to yield the final compound. This method of synthesis has been reported in several research articles and has been found to be efficient and reproducible.